![B1575225 L-dopachrome tautomerase (197-205)](/img/no-structure.png)
L-dopachrome tautomerase (197-205)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
L-dopachrome tautomerase
Scientific Research Applications
Enzymatic Characteristics and Functions
Enzymatic Properties : L-dopachrome tautomerase (D-Dopachrome tautomerase) plays a role in melanin formation. It specifically tautomerizes L-dopachrome, with significant implications in melanin-forming cells. The enzyme from rat liver has a molecular weight of approximately 12 kD, showcasing its distinct biochemical properties (Odh et al., 1993).
Structural Insights : The crystal structure of human D-dopachrome tautomerase reveals significant insights into its function and relationship with macrophage migration inhibitory factor (MIF), especially in the context of inflammation and immune responses (Sugimoto et al., 1999).
Gene and Protein Structure : The molecular cloning of human D-dopachrome tautomerase cDNA has provided valuable information about its amino acid sequence and potential involvement in the immune response. It suggests that the N-terminal proline is critical for the enzyme's catalytic mechanism (Nishihira et al., 1998).
Biochemical and Physiological Roles
Role in Melanogenesis : Dopachrome tautomerase (DCT) is identified as a zinc-containing enzyme, contributing to melanin synthesis by catalyzing the conversion of L-dopachrome into 5,6-dihydroxyindole-2-carboxylic acid. This underscores its key role in the melanogenic biosynthetic pathway (Solano et al., 1994).
Enzyme Specificity and Inhibition : Research on dopachrome tautomerase’s specificity and inhibition by various compounds provides deeper understanding of its enzyme active site and its precise role in melanin formation (Aroca et al., 1991).
Catalytic Mechanism : Studies on the molecular mechanism of dopachrome tautomerase suggest that zinc is the metal cofactor at its active site. This offers insights into the enzymatic catalysis process and the potential role of other metal ions in the enzyme's structure and function (Solano et al., 1996).
Potential Medical and Biological Implications
Immunoregulatory Effects : D-dopachrome tautomerase shares homology with MIF, a cytokine involved in immune responses. Understanding its structure and tautomerase activity can provide pathways for designing inhibitors that modulate its immunoregulatory effects (Rosengren et al., 1996).
Neuroscience Applications : Distribution maps of D-dopachrome tautomerase in the mouse brain highlight its presence in the brain parenchyma and its potential involvement in mammalian brain function, indicating a link between innate immunity and tautomerization in mammals (Honigman et al., 2012).
Properties
sequence |
LLGPGRPYR |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
L-dopachrome tautomerase (197-205) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.